Cas no 2229446-51-7 (4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229446-51-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6259539
• PubChem ID: 165791795
• Update Time: 2025-06-27

4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• 2229446-51-7
• EN300-1789339

• Inchi： 1S/C13H18N2O2/c1-9-2-3-11(15-8-9)13(12(16)17)6-4-10(14)5-7-13/h2-3,8,10H,4-7,14H2,1H3,(H,16,17)
• InChI Key： FLYRJFGSSZYKKY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=CN=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid

Professional Introduction to 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic Acid (CAS No. 2229446-51-7)

4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by its CAS number 2229446-51-7, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both amino and carboxylic acid functional groups, combined with a cyclohexane ring substituted with a 5-methylpyridine moiety, makes it a versatile building block for medicinal chemistry.

The< strong>5-methylpyridin-2-yl substituent in the molecule is particularly noteworthy, as it introduces a pyridine ring system that is commonly found in biologically active compounds. Pyridine derivatives are well-documented for their role in modulating various biological pathways, making this compound a promising candidate for further investigation in drug discovery. The cyclohexane ring contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurotransmitter systems. The< strong>amino group in 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid suggests potential activity as a precursor for neuroactive compounds. Studies have shown that similar structures can interact with receptors and enzymes involved in neurotransmission, making them valuable for treating neurological disorders. The carboxylic acid group also provides opportunities for further derivatization, allowing chemists to tailor the properties of the compound for specific applications.

The< strong>cyclohexane backbone of the molecule offers stability while maintaining flexibility, which is crucial for binding to biological targets. This structural motif is frequently employed in drug design due to its ability to mimic natural amino acid structures and enhance solubility. The combination of these features makes 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid a compelling candidate for further exploration.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and selectivity of compounds like 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid towards specific biological targets. This approach has accelerated the discovery process and allowed for the rapid identification of promising lead compounds. The integration of machine learning algorithms has further enhanced these capabilities, providing deeper insights into structure-function relationships.

The< strong>pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents. Compounds like 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid are of particular interest due to their potential to address unmet medical needs. The ability to modify various functional groups within the molecule allows for fine-tuning of its pharmacological properties, making it adaptable to different therapeutic areas.

In conclusion, 4-amino-1-(5-methylpyridin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229446-51-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for drug discovery efforts. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.